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Compound of Interest

Compound Name:
1-[3-(2-Chloroethyl)-4-

hydroxyphenyl]ethan-1-one

CAS No.: 1354950-68-7

Cat. No.: B1374145 Get Quote

Hydroxyacetophenones are a class of aromatic ketones that serve as pivotal building blocks in

organic synthesis.[1] Their dual functionality—a reactive ketone group and a modifiable

phenolic hydroxyl group—makes them exceptionally versatile precursors for a vast array of

more complex molecules.[1] These compounds are not merely synthetic curiosities; they are

integral to the development of pharmaceuticals, agrochemicals, and advanced materials.[1][2]

[3]

3-Hydroxyacetophenone, in particular, is a significant isomer with broad applications. It acts as

a crucial intermediate in the synthesis of anti-inflammatory, analgesic, and antimicrobial agents.

[2][3] Its presence in natural sources, such as in the exudate of the mature beaver (castoreum),

also points to its biological relevance.[4] This guide offers a technical exploration of 3-

hydroxyacetophenone, from its fundamental properties to its synthesis and application,

designed for the research scientist and drug development professional.

Part 1: Physicochemical and Spectroscopic Profile
Understanding the core properties of a starting material is paramount for its effective use in

synthesis and development.
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Property Value Source

CAS Number 121-71-1 [4]

Molecular Formula C₈H₈O₂ [4]

Molar Mass 136.150 g·mol⁻¹ [4]

Appearance Off-white to light beige solid [5]

Melting Point 96 °C (205 °F; 369 K) [4]

Boiling Point 296 °C (565 °F; 569 K) [4]

Density 1.099 g/cm³ [4]

Solubility

Slightly soluble in water;

soluble in ethanol, ether,

acetone

[6][7]

Spectroscopic Signature
The structural identity of 3-hydroxyacetophenone is confirmed through standard spectroscopic

methods. The key features to expect are:

¹H NMR: Distinct aromatic proton signals, a singlet for the acetyl methyl group, and a broad

singlet for the phenolic hydroxyl proton.

¹³C NMR: Resonances for the carbonyl carbon (typically >190 ppm), the methyl carbon, and

six distinct aromatic carbons.

IR Spectroscopy: A strong carbonyl (C=O) stretch (around 1670 cm⁻¹), a broad O-H stretch

(around 3300 cm⁻¹), and C-O stretching and aromatic C-H bending vibrations.

Part 2: Synthesis and Reaction Pathways
The synthesis of substituted acetophenones is a cornerstone of industrial and laboratory

organic chemistry. The methods chosen often depend on scale, cost of starting materials, and

desired purity.
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Workflow for a Common Synthetic Route
A prevalent method for synthesizing 3-hydroxyacetophenone involves the sulfonation of

acetophenone, followed by alkaline hydrolysis. This process is advantageous due to the low

cost of the initial starting material, acetophenone.
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Step 1: Sulfonation

Step 2: Alkaline Hydrolysis

Step 3: Workup
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Caption: General workflow for the synthesis of 3-hydroxyacetophenone via sulfonation.
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Detailed Experimental Protocol: Synthesis from
Acetophenone
This protocol is adapted from established industrial synthesis methods.[8] All operations should

be conducted in a well-ventilated fume hood with appropriate personal protective equipment

(PPE).

Reaction Setup: Equip a three-necked round-bottom flask with a mechanical stirrer, a

dropping funnel, and a thermometer. Place the flask in an ice-salt bath.

Sulfonation: Charge the flask with concentrated sulfuric acid. Cool the acid to between -5

and 0 °C. Slowly add acetophenone dropwise via the dropping funnel, ensuring the

temperature does not exceed 0 °C. After the addition is complete, continue stirring at this

temperature for 30 minutes.

Heating: Remove the ice bath and slowly warm the reaction mixture to 55-65 °C. Maintain

this temperature and continue stirring for 18-22 hours.

Quenching: After the reaction period, cool the mixture to room temperature. In a separate

large beaker containing ice water, slowly and carefully add the reaction mixture dropwise

with vigorous stirring to precipitate the product, 3-sulfonyl acetophenone.

Isolation of Intermediate: Collect the precipitate by vacuum filtration and wash thoroughly

with cold water.

Hydrolysis: Transfer the 3-sulfonyl acetophenone intermediate to a suitable reaction vessel.

Add a 5M solution of sodium hydroxide. Heat the mixture to 95-105 °C until all the solid

dissolves, and continue the reaction for 28-32 hours.

Acidification and Product Isolation: Cool the reaction mixture to 8-12 °C in an ice bath.

Slowly add concentrated hydrochloric acid to adjust the pH to approximately 5. A precipitate

of 3-hydroxyacetophenone will form.

Purification: Collect the crude solid by vacuum filtration. Purify the product by

recrystallization from a suitable solvent system (e.g., water or ethanol/water) to yield pure 3-

hydroxyacetophenone.
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Part 3: Core Applications in Drug Discovery and
Development
The true value of 3-hydroxyacetophenone is realized in its role as a versatile scaffold for

building biologically active molecules.

Signaling Pathway Context: A Building Block for Kinase
Inhibitors
Many kinase inhibitors, crucial in oncology and immunology, feature complex heterocyclic

cores. α-Haloketones derived from hydroxyacetophenones are key precursors for constructing

these scaffolds, such as the 2-aminothiazole ring system, which is prevalent in many

biologically active molecules.[9]

Precursor Synthesis
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Caption: Role of 3-hydroxyacetophenone in the synthesis of kinase inhibitor scaffolds.

Other Key Applications
Pharmaceuticals: It serves as an intermediate for antihistamines, antimicrobials, and

antifungal agents.[3]

Cosmetics: Due to its aromatic properties and antioxidant potential, it is used in fragrances

and skincare formulations.[2][3]
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Research: It is a fundamental tool in academic research for developing new chemical entities

and studying reaction mechanisms.[2]

Part 4: Safety, Handling, and Storage
Safe handling of any chemical reagent is non-negotiable in a professional laboratory setting.

While 3-hydroxyacetophenone is not acutely toxic, proper precautions must be observed.

Hazard Identification and PPE
The primary hazards associated with related hydroxyacetophenones are eye and skin irritation.

[6][10][11]

Hazard Statement GHS Classification Recommended PPE

Causes serious eye irritation Eye Irrit. 2A (H319)
Safety glasses with side

shields or goggles.[10][12]

May cause skin irritation Skin Irrit. 2 (H315) Nitrile or neoprene gloves.

May cause respiratory irritation STOT SE 3 (H335)
Use in a well-ventilated area or

fume hood.[11]

Harmful if swallowed Acute Tox. 4 (H302)
Do not ingest. Wash hands

thoroughly after handling.[6]

First Aid and Spill Management
Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If irritation persists, get medical advice.

[10][12]

Skin Contact: Remove contaminated clothing. Wash skin with soap and water.

Inhalation: Move person to fresh air.

Spill: For solid spills, avoid generating dust. Sweep up the material and place it in a

designated, labeled waste container. Clean the affected area thoroughly.[5][10]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.valencelabs.co/2025/08/19/the-significance-of-3-hydroxyacetophenone-manufacturer/
https://fr.cpachem.com/msds?num=SB45104&dnl=sd_-_4%27-Hydroxyacetophenone_CAS_99-93-4_EC_202-802-8_%28SB45104%29_%28EU%29.pdf
https://www.sigmaaldrich.com/AE/en/sds/aldrich/278564
https://www.chemos.de/import/data/msds/GB_en/99-40-1-A0009900-GB-en.pdf
https://www.sigmaaldrich.com/AE/en/sds/aldrich/278564
https://www.merckmillipore.com/Web-CN-Site/en_US/-/CNY/ShowDocument-File?ProductSKU=MDA_CHEM-804311&DocumentType=MSD&DocumentId=804311_SDS_ZA_EN.PDF&DocumentUID=536241&Language=EN&Country=ZA&Origin=null
https://www.chemos.de/import/data/msds/GB_en/99-40-1-A0009900-GB-en.pdf
https://fr.cpachem.com/msds?num=SB45104&dnl=sd_-_4%27-Hydroxyacetophenone_CAS_99-93-4_EC_202-802-8_%28SB45104%29_%28EU%29.pdf
https://www.sigmaaldrich.com/AE/en/sds/aldrich/278564
https://www.merckmillipore.com/Web-CN-Site/en_US/-/CNY/ShowDocument-File?ProductSKU=MDA_CHEM-804311&DocumentType=MSD&DocumentId=804311_SDS_ZA_EN.PDF&DocumentUID=536241&Language=EN&Country=ZA&Origin=null
https://download.basf.com/p1/000000000030112077_SDS_GEN_US/en_US/4-Hydroxyacetophenone_%2528Flake%2529_30112077_SDS_GEN_US_en_11-0.pdf
https://www.sigmaaldrich.com/AE/en/sds/aldrich/278564
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1374145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away from

strong oxidizing agents.

Conclusion
3-Hydroxyacetophenone is a testament to how simple, well-characterized molecules can serve

as powerful platforms for innovation. Its robust synthesis routes and versatile reactivity make it

an indispensable tool for chemists, particularly those in drug discovery and materials science.

By understanding its fundamental properties, reaction pathways, and safety protocols,

researchers can effectively leverage this compound to construct the complex molecular

architectures required to address modern scientific challenges.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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